Cas no 1343198-31-1 (1-(dimethylsulfamoyl)azetidine-3-carboxylic acid)

• Product Name: 1-(dimethylsulfamoyl)azetidine-3-carboxylic acid
• CAS No: 1343198-31-1
• MF: C₆H₁₂N₂O₄S
• MW: 208.235480308533
• CID: 6451796
• Update Time: 2025-11-01

1-(dimethylsulfamoyl)azetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(dimethylsulfamoyl)azetidine-3-carboxylic acid
• 3-Azetidinecarboxylic acid, 1-[(dimethylamino)sulfonyl]-

• Inchi： 1S/C6H12N2O4S/c1-7(2)13(11,12)8-3-5(4-8)6(9)10/h5H,3-4H2,1-2H3,(H,9,10)
• InChI Key： DHCXUFSJVYUONO-UHFFFAOYSA-N
• SMILES： N1(S(N(C)C)(=O)=O)CC(C(O)=O)C1

Experimental Properties

• Density: 1.51±0.1 g/cm3(Predicted)
• Boiling Point: 395.7±31.0 °C(Predicted)
• pka: 3.76±0.20(Predicted)

Additional information on 1-(dimethylsulfamoyl)azetidine-3-carboxylic acid

Comprehensive Overview of 1-(Dimethylsulfamoyl)Azetidine-3-Carboxylic Acid (CAS No. 1343198-31-1)

1-(Dimethylsulfamoyl)azetidine-3-carboxylic acid (CAS No. 1343198-31-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, featuring an azetidine ring and a dimethylsulfamoyl group, is widely studied for its potential applications in drug discovery, particularly as a building block for novel therapeutics. Researchers are increasingly interested in its role in modulating enzyme activity and its potential as a bioactive scaffold in medicinal chemistry.

The molecular structure of 1-(dimethylsulfamoyl)azetidine-3-carboxylic acid combines a four-membered azetidine ring with a carboxylic acid functional group, making it a versatile intermediate in synthetic chemistry. Its sulfamoyl moiety is particularly noteworthy, as it often contributes to enhanced binding affinity in target proteins. This characteristic aligns with current trends in fragment-based drug design, where small molecules like this are used to optimize lead compounds for improved efficacy and selectivity.

In recent years, the demand for high-purity chemical intermediates like CAS No. 1343198-31-1 has surged, driven by advancements in high-throughput screening and combinatorial chemistry. The compound's stability and solubility profile make it suitable for various reaction conditions, a feature highly valued in modern drug development pipelines. Additionally, its potential applications in protease inhibition and kinase modulation have sparked interest among researchers exploring treatments for complex diseases.

From a synthetic perspective, 1-(dimethylsulfamoyl)azetidine-3-carboxylic acid offers several advantages. Its azetidine core is less common than larger ring systems, providing opportunities for creating novel pharmacophores with distinct spatial orientations. This aligns with the growing focus on three-dimensional molecular complexity in drug design, a hot topic in contemporary medicinal chemistry. The compound's carboxylic acid group also allows for straightforward derivatization, enabling the creation of diverse analogs for structure-activity relationship studies.

Quality control and characterization of CAS No. 1343198-31-1 are critical aspects of its utilization. Advanced analytical techniques such as HPLC-MS and NMR spectroscopy are typically employed to verify its purity and structural integrity. These quality assurance measures are particularly important given the compound's potential use in preclinical research and as a reference standard in analytical laboratories. The pharmaceutical industry's increasing emphasis on quality by design principles further underscores the importance of reliable synthetic routes and purification methods for this compound.

Environmental and safety considerations for 1-(dimethylsulfamoyl)azetidine-3-carboxylic acid are also noteworthy. While not classified as hazardous, proper handling procedures should be followed, consistent with general laboratory safety protocols for organic synthesis intermediates. The compound's stability under various storage conditions makes it practical for research applications, though standard precautions for chemical storage and handling should always be observed.

The commercial availability of CAS No. 1343198-31-1 has expanded in recent years to meet growing research demands. Suppliers typically offer this compound in various quantities, from milligram-scale for initial screening to kilogram quantities for process chemistry development. Pricing and availability may vary based on purity specifications and custom synthesis requirements, reflecting the compound's position in the fine chemicals market.

Future research directions for 1-(dimethylsulfamoyl)azetidine-3-carboxylic acid may explore its potential in targeted drug delivery systems and as a component in bioconjugation chemistry. The compound's balanced lipophilicity and polarity profile suggest possible applications in developing prodrug strategies, particularly for improving the bioavailability of challenging therapeutic agents. These potential applications position the compound as a valuable asset in the ongoing evolution of precision medicine approaches.

In conclusion, 1-(dimethylsulfamoyl)azetidine-3-carboxylic acid (CAS No. 1343198-31-1) represents an important chemical entity with diverse applications in pharmaceutical research and development. Its unique structural features, combined with growing interest in small molecule therapeutics, ensure its continued relevance in the field of medicinal chemistry. As research into novel drug targets advances, compounds like this will likely play increasingly important roles in addressing unmet medical needs through innovative therapeutic approaches.